(2-Benzoylphenyl)(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: [2-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl]phenyl]-phenylmethanone
• InChI: InChI=1S/C25H25N3O3/c1-17-15-23(27-18(2)26-17)31-20-11-8-14-28(16-20)25(30)22-13-7-6-12-21(22)24(29)19-9-4-3-5-10-19/h3-7,9-10,12-13,15,20H,8,11,14,16H2,1-2H3
• InChI Key: XVCUWCOTLJACLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCCN(C2)C(=O)C3=CC=CC=C3C(=O)C4=CC=CC=C4
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol

Description

(2-Benzoylphenyl)(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDP is a small molecule that belongs to the class of piperidine derivatives and has a molecular weight of 438.53 g/mol.

Scientific Research Applications

Synthesis of Novel Compounds

A study by Sambaiah et al. (2017) described a facile procedure for synthesizing functionalized novel compounds, including derivatives related to the chemical structure . This research highlights the potential of such compounds in creating new molecules with diverse applications, possibly including material science and drug discovery Sambaiah et al., 2017.

Solution Chemistry and Structural Analysis

Mondal, Drew, and Ghosh (2010) investigated dioxidovanadium(V) complexes with hydrazone ligands derived from the condensation of benzoyl hydrazine, involving structures related to the query compound. Their work provides insights into the structural and solution chemistry of these complexes, which could have implications in catalysis and materials science Mondal et al., 2010.

Thermal and Optical Properties

Research by Karthik et al. (2021) on compounds with structural similarities revealed insights into their thermal, optical, and structural properties. This study contributes to understanding the physical properties of such compounds, which could be relevant in materials science and engineering applications Karthik et al., 2021.

Antimicrobial Activity

A study focused on the synthesis of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives demonstrated potential antimicrobial activity. This suggests the possible application of related compounds in developing new antimicrobial agents Mallesha & Mohana, 2014.

Insecticidal and Antibacterial Potential

Deohate and Palaspagar (2020) synthesized compounds by cyclocondensation involving pyrimidin and pyrazole moieties, evaluating their insecticidal and antibacterial potential. This indicates the agricultural and pharmaceutical applications of compounds related to the query chemical Deohate & Palaspagar, 2020.